There has been growing concern about the way cultivating biomass for the production of agro-biofuels competes with food production. To avoid this competition biomass production for biofuels will, in the long term, have to be completely decoupled from food production. This is where microalgae have enormous potential. Here we propose a novel process based on microalgae cultivation using dilute fossil CO2 emissions and the conversion of the algal biomass through a catalytic hydrothermal process. The resulting products are methane as a clean fuel and concentrated CO2 for sequestration. The proposed gasification process mineralizes nutrient-bearing organics completely. Here we show that complete gasification of microalgae (Spirulina platensis) to a methane-rich gas is now possible in supercritical water using ruthenium catalysts. 60–70% of the heating value contained in the algal biomass would be recovered as methane. Such an efficient algae-to-methane process opens up an elegant way to tackle both climate change and dependence on fossil natural gas without competing with food production.

The development of kerosene-like drop-in alternative aircraft fuels can be categorised into two groups, depending on whether the product increases supply security or provides a reduced environmental footprint. This paper uncovers this relationship through a review of commercially available process technologies (Fischer Tropsch and hydroprocessing) to produce alternative fuels, lifecycle results and recent flight test campaigns, before evaluating the prospects for future fuel development. Supply may be improved through the conversion of coal (with carbon sequestration) or natural gas using the Fischer Tropsch process. Refinement of these alternative fossil fuels, however, provides comparable total life cycle emissions to Jet A-1. The hydroprocessing of biomass feedstock provides for a reduced environmental footprint—approximately 30% reduction for sustainable cultivated feedstock, when blended 50/50 with conventional jet fuel. However, securing supply is a significant issue. Considering aviation is responsible for 2.6% of global CO2 emissions, converting 6% of arable land (representing 0.95% of the earth surface) to supply a 50/50 blend, thus offsetting 0.78% of global CO2 emissions, seems impractical based upon the current land use scenario. Furthermore, ground based sectors have significant environmental footprints compared to aviation, yet require little pre-processing of feedstock (i.e. power generation can burn raw feedstock), thus presenting a better biomass opportunity cost.

This review discusses the relative merits of sweet sorghum and sugarcane crops for the expanding bioethanol sector in Nigeria. We have compared, from a number of perspectives, sugarcane molasses and sweet sorghum stalk juice as biomass sources for Nigerian fuel alcohol fermentations and the findings indicate that sweet sorghum is most suited in terms of the adaptability of this crop to harsh climatic and cultivation conditions. In terms of environmental impact, sweet sorghum cultivation is more water efficient, requires less energy input, fertilization and agrochemical application. The concept of life cycle analysis was used to compare the environmental, social and economic impacts of using sweet sorghum stalk juice and sugarcane molasses. Sweet sorghum represents a more favourable biomass source and there is great potential for sustainable development and utilization of sweet sorghum for bioenergy production in Nigeria. However, there is need for well defined, structured, coordinated, targeted and monitored scientific efforts and investments in order to realize maximum associated benefits.

Nitrogen-doped graphene as a metal-free catalyst for oxygen reduction was synthesized by heat-treatment of graphene using ammonia. It was found that the optimum temperature was 900 °C. The resulting catalyst had a very high oxygen reduction reaction (ORR) activity through a four-electron transfer process in oxygen-saturated 0.1 M KOH. Most importantly, the electrocatalytic activity and durability of this material are comparable or better than the commercial Pt/C (loading: 4.85 µgPt cm−2). XPS characterization of these catalysts was tested to identify the active N species for ORR.

Corrosion of the cladding of spent Magnox nuclear fuel elements in water-filled storage ponds has produced a settled layer of fine particulate sludge (corroded Magnox sludge; CMS). CMS is believed to be predominantly composed of brucite (Mg(OH)2), and is contaminated with fragments of spent fuel, together with the associated Pu and fission products. For safe management of the ponds and eventual removal of the sludge as part of pond decommissioning, a comprehensive understanding of sludge chemistry is required. Brucite can sequester Pu from solution and, given that brucite can also form colloidal species in solution, this interaction may enhance Pu mobility within the ponds. To assess the likely effect on Pu mobility, we have measured the affinity of ‘dissolved’ 239Pu for a CMS simulant using a series of ultrafiltration experiments. The experiments were performed using a model Magnox storage pond liquor containing Pu, a CMS simulant, sodium carbonate, polyelectrolyte, and silica. Solution pH was controlled by the addition of sodium hydroxide, perchloric acid, and carbon dioxide gas to mimic storage pond and effluent treatment plant conditions. Multivariate analysis of the results was used to identify which parameters influenced Pu filterability. The presence of carbonate ions (0.03 M) had the largest effect on the system, allowing the majority of Pu to pass the filter. Addition of polyelectrolyte (0.35 ppm) produced a significant increase in Pu retention, even in the presence of carbonate and absence of CMS. The presence of CMS, even at only 3 ppm, increased Pu filterability, which was enhanced at higher pH. Over the pH range 7–11, Pu was generally better retained at higher pH. A 3-way interaction (the presence of CMS and polyelectrolyte at pH 11) affecting Pu filterability was also identified. The presence of silica (at 1 ppm) in the model system did not influence Pu filterability. Additional filtration experiments indicated a strong positive correlation between CMS concentration and Pu filter retention. This interaction was pH dependent, with more Pu filtered at pH 11.5 than at pH 10.8. Increased Pu filtration at high pH may reflect an increase in negatively charged surface species on the CMS particulate, and increased sorption of Pu although the precipitation of more CMS particulate at higher pH could also contribute. The pH dependence of Pu association with brucite is potentially an important control of Pu mobility within storage pond systems. The exact composition of the authentic pond sludge is unknown although it probably comprises mainly brucite, with smaller amounts of hydrous magnesium carbonate. Characterisation of the CMS simulant, synthesised from inactive Magnox swarf, showed the particulate to be primarily composed of platy brucite crystals, with a smaller but significant quantity of acicular artinite crystals.

The influence of ultrasonication pretreatment on fermentative bioenergy [ethanol/hydrogen (H2)] production from a newly isolated microalgae biomass (Scenedesmus obliquusYSW15) was investigated. S. obliquusYSW15 biomass was sonicated for 0 min (control), 5 min (short-term treatment), 15 and 60 min (long-term treatment), which caused different states of cell lysis for microbial fermentation. Long-term sonication significantly damaged the microalgal cell integrity, which subsequently enhanced the bioenergy production. The accumulative bioenergy (ethanol/hydrogen) production after long-term sonication was almost 7 times higher than that after short-term treatment or the control. The optimal ratio of microalgal biomass to anaerobic inoculum for higher bioenergy production was 1 : 1. Microscopic analyses with an energy-filtering transmission electron microscope (EF-TEM) and an atomic force microscope (AFM) collectively indicated that cells were significantly damaged during sonication and that the carbohydrates diffused out of the microalgae interiors and accumulated on the microalgae surfaces and/or within the periplasm, which led to enhanced bioaccessibility and bioavailability of the biomass. These results demonstrate that ultrasonication is an effective pretreatment method for enhancing the fermentative bioenergy production from microalgal biomass.

The thermodynamics and kinetics of hydrogen (H2) release from ethane 1,2-di-amineborane (EDAB, BH3NH2CH2CH2NH2BH3) were measured using Calvet and differential scanning calorimetry (DSC), pressure-composition isotherms, and volumetric gas-burette experiments. The results presented here indicate that EDAB releases ∼ 10 wt.% H2 at temperatures ranging from 100 °C to 200 °C in two moderately exothermic steps, approximately −10 ± 1 kJ mol−1 H2 and −3.8 ± 1 kJ mol−1 H2. Isothermal kinetic analysis shows that EDAB is more stable than ammonia borane (AB) at temperatures lower than 100 °C; however, the rates of hydrogen release are faster for EDAB than for AB at temperatures higher than 120 °C. In addition, no volatile impurities in the H2 released by EDAB were detected by mass spectrometry upon heating with 1 °C min−1 to 200 °C in a calorimeter.

We reported the realization of assembling compact-designed supercapacitors using large-scaled free-standing and flexible single-walled carbon nanotube (SWCNT) films as both anode and cathode. A prototype of the processing procedures was developed to obtain the uniform spreading of the SWCNT films onto the separators serving as both electrodes and charge collectors without metallic current collectors, leading to a simplified and lightweight architecture. The area of SWCNT film on a separator can be scaled up and its thickness can be extended. High energy and power densities (43.7 Wh kg−1 and 197.3 kW kg−1, respectively) were achieved from the prepared SWCNT film-based compact-designed supercapacitors with small equivalent series resistance. The specific capacitance of this kind of compact-designed SWCNT film supercapacitor is about 35 F g−1. These results clearly show the potential application of free-standing SWCNT film in compact-designed supercapacitor with enhanced performance and significantly improved energy and power densities.

The blending of two semiconducting polymers with offset energy levels enables efficient charge generation in thin-film ‘all-polymer’ solar cells. A key requirement for efficient charge separation and collection is the formation of interconnected phase-separated domains structured on the sub-20 nm length-scale. This review provides an overview of recent advances in the characterisation of conjugated polymer blend nanostructure and developments in the linking of blend structure and device performance. This review also provides a general introduction to the polymer physics behind phase separation, experimental techniques used for characterising blend structure and novel ways to control nanomorphology.

Highly porous carbon cryogels with tunable pore structure and chemical composition were synthesized through controlled hydrolysis and polycondensation reactions using different chemicals as precursors and either NaOH or hexamine (C6N12N4) as catalysts. Gelation was followed with freeze drying to preserve the highly porous structure during solvent removal and controlled pyrolysis of the organic hydrogels and subsequent optional activation was performed. In addition, two different approaches were taken to modify the surface chemistry of porous carbon to introduce nitrogen or nitrogen-boron, leading to different porous structures and surface chemistry, as well as electrochemical properties. These carbon cryogels have been characterized and studied for energy storage applications. Specifically, they have been investigated as electrodes for electric double layer supercapacitors, high energy and high power density lithium-ion batteries with vanadium pentoxide deposited inside the pores, porous media for natural gas (methane) storage at reduced pressure, and scaffolds for hydride nanocomposites for greatly improved hydrogen storage. The relationship between processing conditions, chemical composition, pore structure, and energy storage properties are discussed.

Electroactive bacteria can use a polarized electrode as final electron acceptor, allowing the use of electrochemical techniques for a very accurate quantification of its respiration rate. Biofilm cell respiration has been recently demonstrated to continue after the interruption of electrode polarization since these bacteria can store electrons in the haem groups of exocytoplasmic cytochromes. Interestingly, it has been shown that when the electrode is connected again, stored electrons can be recovered as a current superimposed to the basal steady state current produced by biofilm respiration. This work presents a model for the biofilm-catalysed electron transfer mechanism that reproduces the current profile obtained upon electrode reconnection. The model allows the estimation of kinetic parameters for internalization of the reduced substrate by the cells and the subsequent reduction of cell internal cytochromes, the electron transfer to mediators in the exterior of the cell, charge transport across the biofilm matrix to the electrode through fixed mediators and, finally, the oxidation of cytochromes at the biofilm/electrode interface. Based on these estimates, the distribution of stored charge within the biofilm can also be calculated. The results indicate that the processes involved in electron transfer from acetate to internal cytochromes represent the main limitation to current production, showing that both electron transport through the matrix of cytochromes and interfacial electron transfer are orders of magnitude faster than this process. Stored charge, on the other hand, is an order of magnitude higher inside the cells compared with that in the conductive matrix, suggesting that internal cytochromes are approximately ten times more abundant inside the cells than in the conductive matrix.

The decomposition of vegetable and microalgal oils was herein analysed as a process of high interest for the production of both hydrogen and carbon, which potentially entails the advantage of attaining a negative CO2 balance through carbon fixation. The feasibility of a series of oil decarbonization systems was evaluated by means of energy and CO2 balances, which comprised not only the direct decarbonization process itself but also the cultivation and oil extraction stages. Three potential scenarios were assessed, embracing different options to meet the energy requirements of the systems. For each scenario, a wide range of case studies were evaluated, involving the use of rapeseed, sunflower, soybean, jatropha, Botryococcus braunii and Chlorella vulgaris oils as raw materials. Favourable energy and CO2 balances were found for a variety of crops in different scenarios. In particular, jatropha oil from high seed yield crops and rapeseed oil from high seed yield and high oil content crops were identified as the most promising biomass feedstocks for oil decarbonization since they led to net hydrogen production as well as to negative balances of CO2 emissions, therefore showing a carbon fixation effect. When compared to vegetable/microalgal oil transesterification to produce biodiesel, oil decomposition proved to be a more suitable alternative from a combined energy and environmental approach.

Solar syngas production from H2O and CO2 is experimentally investigated using a two-step thermochemical cycle based on cerium oxide redox reactions. A solar cavity-receiver containing porous ceria felt is directly exposed to concentrated thermal radiation at a mean solar concentration ratio of 2865 suns. In the first endothermic step at 1800 K, ceria is thermally reduced to an oxygen deficient state. In the second exothermic step at 1100 K, syngas is produced by re-oxidizing ceria with a gas mixture of H2O and CO2. The syngas composition is experimentally determined as a function of the molar co-feeding ratio H2O : CO2 in the range of 0.8 to 7.7, yielding syngas with H2 : CO molar ratios from 0.25 to 2.34. Ten consecutive H2O/CO2-splitting cycles performed over an 8 hour solar experimental run are presented.

Recent studies from our laboratories have shown that the [Ni(PR2NR′2)2(CH3CN)]2+ complexes originally developed as artificial hydrogenases are also active electrocatalysts for formate oxidation (TOF ∼16 s−1). The focus of the current work is to develop a detailed understanding of the catalytic mechanism, which would aid in the design of improved catalysts for the interconversion of CO2 and formate. Based on electrochemical and spectroscopic experiments, including data for a new [Ni(PCy2NPhOMe2)2(CH3CN)]2+ complex, we propose a mechanism in which the rate-determining step is a proton transfer from the Ni–O2CH β-H to the ligand pendant base coupled with a 2e− transfer to Ni(II), circumventing direct hydride transfer to the metal.

Electrochemically active biofilms rely on microorganisms capable of extracellular electron transfer. Such biofilms are involved in the dissimilatory reduction of metal oxides in natural environments as well as electricity driving and driven processes at the electrodes of microbial bioelectrochemical systems. In this work we present the application of confocal Raman microscopy (CRM) as a non-invasive, label-free, and in vivo characterization method of acetate oxidizing anodic biofilms, grown from primary wastewater inoculum and dominated by Geobacter species (>85% of sequences analysed using pyrotag sequencing). Using the resonance Raman effect of the heme protein cytochrome c (Cyt c)—an ubiquitous component of extracellular electron transfer reactions—it was possible to collect characteristic spectral information of electrochemically active biofilms at pixel integration times of 0.2 s and an excitation wavelength of 532 nm. This allowed monitoring of biofilm development at different growth stages, without impacting its structural or metabolic activity. Furthermore, we demonstrate the possibility of non-invasive investigation of the spatial redox electrochemistry (up to a compositional level) of electrochemically active biofilms, as we observed significant changes in the vibrational properties of Cyt c resulting from shifts in the anodic potential between different redox conditions. Compared to conventional methods requiring destructive sample manipulation and fixation, the proposed approach based on CRM allows the non-invasive analysis of microbial aggregates with minimal sample preparation or prior knowledge of the sample.

Photosystem 1 (PS1) catalyzes the light driven translocation of electrons in the process of oxygenic photosynthesis. Isolated PS1 was immobilised on a gold electrode surface via an Os complex containing redox polymer hydrogel which simultaneously is used as immobilisation matrix and as electron donor for PS1. On addition of methyl viologen as sacrificial electron acceptor, a catalytic photocurrent with densities of up to 29 μA cm−2 at a light intensity of 1.8 mW cm−2 was observed upon illumination—equivalent to an incident photon to carrier efficiency (IPCE) of 3.1%. The strong dependence of the catalytic reaction on the light intensity and the dissolved oxygen concentration indicates that a significant photocurrent from excited PS1 to the electrode can only be realized in the presence of oxygen.

The electrooxidation of ethanol to acetate is achieved with Rh(I) diolefin amine complexes of the general formula [Rh(Y)(trop2NH)(L)] (L = PPh3, P(4-n-BuPh)3; Y = triflate, acetate; Bu = butyl) in direct alcohol fuel cells that have the peculiarity of containing a molecular anode electrocatalyst and, hence, are denoted as OrganoMetallic Fuel Cells (OMFCs). Changing the carbon black support from Vulcan XC-72 (Cv) to Ketjenblack EC 600JD (Ck) and/or the axial phosphane to produce non crystalline complexes has been found to remarkably change the electrochemical properties of the organorhodium catalysts, especially in terms of specific activity and durability. An in-depth study has shown that either Ck or P(4-n-butylPh)3 favour the formation of an amorphous Rh-acetato phase on the electrode, leading to a much more efficient and recyclable catalyst as compared to a crystalline Rh-acetate complex which is formed on Cv with PPh3 as the ligand. The ameliorating effect of the amorphous phase has been ascribed to its higher number of surface complex molecules as compared to the crystalline phase. A specific activity as high as 10 000 A gRh−1 has been found in a half cell, which is the highest value ever reported for ethanol electrooxidation.

Overcharge abuse is one of the most common and dangerous safety issues with state-of-the-art lithium-ion batteries. Thus, incorporation of overcharge prevention into the lithium-ion battery pack is key to its practical application. Redox shuttle molecules that can be reversibly oxidized and reduced at specific potentials (redox potential) provide an effective and economic method to prevent overcharge abuse for lithium-ion batteries. We have developed a novel oligo(ethylene glycol)-functionalized redox shuttle, 2,5-di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene (DBBB), that is not only capable of providing efficient and long-lasting overcharge protection to lithium-ion batteries (capable of withstanding over 180 cycles of 100% overcharge at the C/2 rate), but is also compatible with the state-of-the-art lithium-ion cell system. Density functional theory calculations provided an understanding of the stability properties of this new redox shuttle.

We assess the quantitative potential for future land management to help rebalance the global carbon cycle by actively removing carbon dioxide (CO2) from the atmosphere with simultaneous bio-energy offsets of CO2 emissions, whilst meeting global food demand, preserving natural ecosystems and minimising CO2 emissions from land use change. Four alternative future scenarios are considered out to 2050 with different combinations of high or low technology food production and high or low meat diets. Natural ecosystems are protected except when additional land is necessary to fulfil the dietary demands of the global population. Dedicated bio-energy crops can only be grown on land that is already under management but is no longer needed for food production. We find that there is only room for dedicated bio-energy crops if there is a marked increase in the efficiency of food production (sustained annual yield growth of 1%, shifts towards more efficient animals like pigs and poultry, and increased recycling of wastes and residues). If there is also a return to lower meat diets, biomass energy with carbon storage (BECS) as CO2 and biochar could remove up to 5.2 Pg C per year in 2050 and lower atmospheric CO2 in 2050 by 25 ppm. With the current trend to higher meat diets there is only room for limited expansion of bio-energy crops after 2035 and instead BECS must be based largely on biomass residues, removing up to 3.6 Pg C per year in 2050 and lowering atmospheric CO2 in 2050 by 13 ppm. A high-meat, low-efficiency future would be a catastrophe for natural ecosystems (and thus for the humans that depend on their services) with around 9.3 Gha under cultivation in 2050 and a net increase in atmospheric CO2 in 2050 by 55 ppm due to land use changes. We conclude that future improvements in agricultural efficiency, especially in the livestock sector, could make a decisive contribution to tackling climate change, but this would be maximised if the global trend towards more meat intensive diets can be reversed.

The 2012 Department of Energy (DOE) budget request significantly reduces fuel cell RD&D funding and would cease to support the Solid State Energy Conversion Alliance (SECA), DOE's solid oxide fuel cell (SOFC) program. This would be a grave mistake considering the US's historic dominance in fuel cell RD&D, exciting recent technological advancements in fuel cells, and clear positive market signals around the globe. In this paper we discuss DOE's energy RD&D policy, how SOFCs address every key DOE strategy, and why recent advances should make SOFCs an integral part of our energy RD&D policy. Moreover, we compare the prospects of low temperature SOFCs with the more common proton exchange membrane fuel cell (PEMFC) in the absence of a hydrogen infrastructure.